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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B085672 Get Quote

An in-depth guide to the application and protocol for dyeing synthetic fibers, particularly

polyester, with Disperse Red 50. This document is intended for researchers, scientists, and

professionals in drug development who may utilize dyed synthetic fibers in various applications.

Application Notes
Disperse Red 50 is a monoazo disperse dye characterized by its red to blue-light red hue and

is supplied as a purple powder.[1] It is primarily used for dyeing hydrophobic synthetic fibers

such as polyester and its blends, as well as acetate fibers.[1][2] Due to its non-ionic nature and

very low solubility in water, Disperse Red 50 is applied from a fine aqueous dispersion.[3][4][5]

[6] The dyeing mechanism involves the diffusion of the dye molecules into the amorphous

regions of the synthetic fibers at elevated temperatures.[4][7]

The effectiveness of dyeing with Disperse Red 50 is highly dependent on several key

parameters. Optimal dyeing is typically achieved at high temperatures, generally between

120°C and 130°C, under high pressure.[3][4] A slightly acidic pH in the range of 4.5 to 5.5 is

crucial for optimal dye performance.[4][8] The use of a dispersing agent is essential to prevent

the aggregation of dye particles and ensure a uniform and level dyeing.[4][9]

Following the dyeing process, a post-treatment known as "reduction clearing" is vital to remove

any unfixed dye from the fiber surface. This step is critical for achieving good wash and rubbing

fastness.[10]
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Properties of Disperse Red 50
Property Value

C.I. Name Disperse Red 50

C.I. Number 11226

Molecular Formula C₁₇H₁₆ClN₅O₂[1][5]

Molecular Weight 357.79 g/mol [1]

CAS Registry Number 12223-35-7 / 40880-51-1[1]

Physical Form Purple Powder[1]

Solubility
Insoluble in water; Soluble in acetone and

alcohol[3][5]

Experimental Protocol: High-Temperature High-
Pressure (HT-HP) Exhaust Dyeing of Polyester
This protocol details the procedure for dyeing polyester fabric with Disperse Red 50 using a

high-temperature, high-pressure dyeing apparatus.

1. Materials and Reagents
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Material/Reagent Specification

Polyester Fabric Pre-scoured

Disperse Red 50 Commercial Grade

Dispersing Agent Anionic or non-ionic

Acetic Acid (Glacial) Reagent Grade

Sodium Hydrosulfite Reagent Grade

Sodium Hydroxide Reagent Grade

Non-ionic Detergent Laboratory Grade

Distilled or Deionized Water

2. Fabric Preparation (Scouring)

Prior to dyeing, it is essential to remove any oils, waxes, and sizes from the polyester fabric.

Step Procedure Parameters

1

Prepare a scouring bath with

non-ionic detergent and soda

ash.

1-2 g/L Non-ionic Detergent, 1

g/L Soda Ash

2
Immerse the polyester fabric in

the scouring bath.
Liquor Ratio: 1:20

3
Heat the bath to 70-80°C and

maintain for 30 minutes.

4
Rinse the fabric thoroughly

with hot water, then cold water.

5 Dry the scoured fabric.

3. Dye Bath Preparation and Dyeing Cycle
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Step Procedure Parameters

1
Set the liquor ratio in the

dyeing apparatus.
1:10 to 1:20

2
Add water and dispersing

agent to the dye bath.
1-2 g/L Dispersing Agent

3
Adjust the pH of the bath with

acetic acid.
pH 4.5 - 5.5[4]

4
Add the pre-dispersed

Disperse Red 50 dye.

0.5 - 2.0% on weight of fabric

(o.w.f)

5

Introduce the scoured

polyester fabric into the dye

bath.

6

Raise the temperature to

130°C at a rate of 1.5-

2°C/minute.

7
Hold the temperature at 130°C

for 30-60 minutes.[10]

8
Cool the dye bath down to 70-

80°C.

9 Drain the dye bath.

4. After-Treatment (Reduction Clearing)

This step is crucial for removing unfixed dye and improving fastness properties.[10]
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Step Procedure Parameters

1

Prepare a fresh bath with

sodium hydrosulfite and

sodium hydroxide.

1-2 g/L Sodium Hydrosulfite, 1-

2 g/L Sodium Hydroxide[10]

2
Immerse the dyed fabric in the

reduction clearing bath.
Liquor Ratio: 1:20

3

Heat the bath to 70-80°C and

maintain for 15-20 minutes.[10]

[11]

4

Drain the bath and rinse the

fabric thoroughly with hot

water.

5
Neutralize the fabric in a bath

containing acetic acid.

0.5 - 1.0 g/L Acetic Acid at

50°C[11]

6
Rinse the fabric with cold

water.

7 Dry the final dyed fabric.

Experimental Workflow
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Caption: Workflow for dyeing synthetic fibers with Disperse Red 50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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